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Compound of Interest

Compound Name: Benzyl mercaptan

Cat. No.: B042178

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the core thermochemical
properties of benzyl mercaptan (phenylmethanethiol). The following sections detail its
enthalpy of formation, entropy, heat capacity, and vapor pressure, supported by experimental
methodologies. All quantitative data is presented in easily digestible tables, and a logical
workflow for determining these properties is visualized.

Core Thermochemical Data

The thermochemical properties of benzyl mercaptan are crucial for understanding its stability,
reactivity, and behavior in various chemical and pharmaceutical processes. The following
tables summarize the key quantitative data available for this compound.

Table 1: Enthalpy of Formation of Benzyl Mercaptan
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Enthalpy of
. Temperature
Phase Formation K) Method Reference
(AfH®)
o Combustion
Liquid 41.8+1.3kJ/mol 298.15 . [1]
Calorimetry
Combustion and
Gas 94.1 £1.7 kd/mol  298.15 Vaporization [2]

Heats

Table 2: Molar Entropy and Heat Capacity of Benzyl Mercaptan

Temperature
Property Value K) Method Reference
Molar Heat
Capacity (Cp) of 184.94 J/(mol-K) 298.15 DIPPR Database [3]
Liquid

Note: An experimental value for the standard molar entropy of benzyl mercaptan was not
found in the surveyed literature. As an approximation, the standard molar entropy of liquid
benzenethiol (thiophenol), a structurally similar compound, is 221.8 J/(mol-K) at 298.15 K, as
determined by adiabatic calorimetry[4].

Table 3: Vapor Pressure of Benzyl Mercaptan

Temperature (°C) Vapor Pressure (mmHg) Reference
25 0.47 [5]
20 0.375 (0.5 mbar) [6]

Experimental Protocols

The determination of the thermochemical properties of organosulfur compounds like benzyl
mercaptan requires precise and specialized experimental techniques. The following sections
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outline the methodologies employed for the key experiments cited.

Combustion Calorimetry for Enthalpy of Formation

The standard enthalpy of formation of benzyl mercaptan in the liquid phase is determined by
combustion calorimetry. This technique measures the heat released during the complete
combustion of the compound in a controlled oxygen environment.

Apparatus:

e A high-precision bomb calorimeter, typically a rotating bomb calorimeter for sulfur-containing
compounds to ensure complete oxidation and dissolution of sulfur oxides.

e Aplatinum crucible to hold the sample.
» A cotton fuse for ignition.

o A precise thermometer or temperature sensor to measure the temperature change of the
water bath.

Procedure:

o A precisely weighed sample of pure benzyl mercaptan (typically 0.5-1.0 g) is placed in the
platinum crucible.

o A known amount of water is added to the bomb to dissolve the sulfur and nitrogen oxides
formed during combustion.

e The bomb is sealed and pressurized with pure oxygen to approximately 30 atm.
e The bomb is placed in a calorimeter can containing a known mass of water.

e The initial temperature of the water is recorded.

e The sample is ignited by passing an electric current through the fuse.

o The temperature of the water is monitored until it reaches a maximum and then begins to
cool.
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The final temperature is recorded after applying corrections for heat exchange with the
surroundings (e.g., using the Regnault-Pfaundler or Dickinson method).

The bomb is depressurized, and the contents are analyzed for the formation of sulfuric and
nitric acids to apply the necessary thermochemical corrections (Washburn corrections).

The energy equivalent of the calorimeter is determined by burning a standard substance with
a known heat of combustion, such as benzoic acid.

The standard enthalpy of combustion is calculated from the corrected temperature rise and
the energy equivalent of the calorimeter.

The standard enthalpy of formation is then derived using Hess's law, from the standard
enthalpies of formation of the combustion products (COz, H20, and H2SOa).

Determination of Enthalpy of Vaporization

The enthalpy of vaporization, which is used to calculate the gas-phase enthalpy of formation
from the liquid-phase value, can be determined using various methods, including:

Ebulliometry: Measuring the boiling point of the liquid at different external pressures. The
relationship between vapor pressure and temperature is then used with the Clausius-
Clapeyron equation to determine the enthalpy of vaporization.

Calorimetric Methods: Direct measurement of the heat required to vaporize a known amount
of substance using a vaporization calorimeter.

Adiabatic Calorimetry for Heat Capacity and Entropy

The molar heat capacity and, subsequently, the standard molar entropy of benzyl mercaptan
can be determined using adiabatic calorimetry. This technique measures the heat required to
raise the temperature of a sample by a small increment under conditions where no heat is
exchanged with the surroundings.

Apparatus:

e An adiabatic calorimeter consisting of a sample vessel, an adiabatic shield, and a vacuum
jacket.
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o A platinum resistance thermometer for precise temperature measurement.
e Aheater to supply a known amount of energy to the sample.

Procedure:

A known mass of the sample is sealed in the sample vessel.

The calorimeter is cooled to a low temperature (e.g., near liquid nitrogen or helium
temperatures).

The sample is heated in small, incremental steps by supplying a known amount of electrical
energy.

The temperature is allowed to equilibrate after each heating step, and the temperature rise is
precisely measured.

The heat capacity at each temperature is calculated from the energy input and the
temperature rise.

This process is repeated over the desired temperature range (e.g., from low temperatures up
to room temperature and above).

The standard molar entropy at 298.15 K is then calculated by integrating the heat capacity
data (as Cp/T) from 0 K to 298.15 K, including any phase transitions (like melting) that occur
within this range.[7][8]

Vapor Pressure Measurement

The vapor pressure of benzyl mercaptan can be measured using several techniques,
depending on the pressure range of interest.

 Static Method: This method involves introducing the liquid into an evacuated, thermostated
vessel and measuring the pressure directly with a pressure transducer once equilibrium is
established. This is suitable for higher vapor pressures.

e Knudsen Effusion Method: This technique is used for low vapor pressures. The rate of mass
loss of the substance effusing through a small orifice in a Knudsen cell into a high vacuum is
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measured. The vapor pressure is then calculated from the rate of effusion using the Hertz-
Knudsen equation.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the
key thermochemical properties of benzyl mercaptan.

Experimental Measurements
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Caption: Workflow for determining thermochemical properties of benzyl mercaptan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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